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Compound of Interest

Compound Name: 1-(Allyloxy)decane

Cat. No.: B15342111

Disclaimer: Specific safety and toxicological data for 1-(Allyloxy)decane are not readily
available in public literature or standard safety data sheets. The following guide is based on the
safety profiles of structurally similar compounds, specifically other long-chain alkyl allyl ethers
and the general class of aliphatic ethers. Researchers, scientists, and drug development
professionals should handle this compound with extreme caution, assuming it may possess
hazards similar to related chemicals. A thorough risk assessment should be conducted before
any handling or use.

Hazard Identification and Classification

Due to the presence of an allyl group and an ether linkage, 1-(Allyloxy)decane is anticipated
to share hazards common to this chemical class. These include potential flammability, the
ability to form explosive peroxides upon storage, and possible toxicity if ingested, inhaled, or
absorbed through the skin.

Based on data from analogous compounds such as allyl ethyl ether and diallyl ether, 1-
(Allyloxy)decane may be classified as follows:

o Flammable Liquid: Ethers are generally flammable, and those with lower molecular weights
are highly volatile.[1][2]

o Peroxide Former: Like many ethers, it may form explosive peroxides when exposed to air
and light.[1][2][3]
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e Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[2][4]

» Skin and Eye Irritant: May cause skin and eye irritation.[1]

A general hazard identification and response workflow is outlined in the following diagram:
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Caption: General workflow for hazard assessment and safe handling of a chemical with limited
safety data.

Physical and Chemical Properties

Quantitative data for 1-(Allyloxy)decane is sparse. The table below includes available data for
1-(Allyloxy)decane and related compounds for comparison.

Property 1-(Allyloxy)decane Allyl Ethyl Ether Diallyl Ether
CAS Number 3295-96-3[5][6][7] 557-31-3[2] 557-40-4
Molecular Formula C13H260[5][7] C5H100[2] C6H100
Molecular Weight 198.35 g/mol [5][7] 86.13 g/mol 98.14 g/mol
Boiling Point Not available 65 - 66 °C[8] 94 -95°C
Flash Point Not available -21 °C[8] -14 °C (approx.)
Density Not available 0.760 g/cm?3[8] 0.803 g/mL[4]

Toxicological Data (Based on Surrogates)

No specific toxicological data exists for 1-(Allyloxy)decane. The following table summarizes
data for other allyl ethers, which should be considered as potential indicators of hazard.

LC50 Inhalation LD50 Dermal
Compound LD50 Oral (Rat) .
(Rat) (Rabbit)
Allyl Glycidyl Ether 1600 mg/kg[9] 3.1 mg/L (8 h)[9] 2550 mg/kg[9]
Toxic in contact with
Allyl Ethyl Ether Toxic if swallowed[2] Toxic if inhaled[2] ]
skin[2]
) Harmful if o Toxic in contact with
Diallyl Ether Harmful if inhaled ]
swallowed[4] skin

Experimental Protocols: Safe Handling and Storage
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The following protocols are based on general best practices for handling aliphatic ethers.

Engineering Controls

e Ventilation: Always handle 1-(Allyloxy)decane in a well-ventilated area, preferably within a
chemical fume hood to minimize inhalation exposure.[1][10]

« Ignition Sources: Ethers are highly flammable. Ensure the absence of open flames, hot
plates, and other potential ignition sources in the handling area. Use of spark-proof
equipment is recommended.[2][8][10]

« Static Discharge: Ground all containers and equipment when transferring large volumes to
prevent the buildup of static electricity, which can ignite flammable vapors.[1][2]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

o Hand Protection: Wear appropriate chemical-resistant gloves. Nitrile or polyvinyl alcohol
(PVA) gloves are generally suitable for incidental contact with ethers, but breakthrough times
should be checked.[10] For prolonged contact or immersion, thicker, reusable gloves are
necessary.[10]

» Skin Protection: A flame-retardant lab coat and closed-toe shoes are required. Ensure skin is
not exposed.

Storage

o Container: Store in a tightly sealed, properly labeled container.[2][8]

e Environment: Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat
sources.[8][11]

» Peroxide Formation: Ethers can form explosive peroxides upon exposure to air and light.[1]

[3]

o Containers should be dated upon receipt and upon opening.[2][10]
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o Test for the presence of peroxides periodically, especially before distillation or
concentration.

o If crystals are observed in the liquid, this may indicate peroxide formation, and the material
should be considered extremely dangerous.[2][8] Do not attempt to open the container
and seek professional assistance for disposal.

e Incompatibilities: Store away from strong oxidizing agents and strong acids.[8]

The logical relationship for peroxide management is depicted below:
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Caption: Decision workflow for the safe handling and use of peroxide-forming ethers.

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.
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» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water for at least 15 minutes.[10] Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

» Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[1] A
water spray can be used to cool containers but may be ineffective at extinguishing the fire.[2]

[4]

o Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[1]
[2] Containers may explode when heated.[2]

Accidental Release

o Small Spills: Absorb with an inert material (e.g., vermiculite, sand) and place in a suitable
container for disposal.

o Large Spills: Evacuate the area. Prevent entry into waterways. Dike the spill and collect the
material with non-sparking tools.

Disposal Considerations

Dispose of 1-(Allyloxy)decane and any contaminated materials in accordance with all
applicable federal, state, and local regulations. Do not empty into drains.[1] Chemical waste
should be handled by a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety and Handling of 1-(Allyloxy)decane: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342111#safety-and-handling-of-1-allyloxy-decane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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